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Compound of Interest

Compound Name: Monomethyl Fumarate
CAS No.: 44836-34-2
Cat. No.: B12505937
Get Quote
. J

This document provides essential safety and logistical information for the proper disposal of
Monomethyl Fumarate (MMF) in a laboratory setting. Adherence to these procedures is
critical to ensure personnel safety and environmental compliance.

Immediate Safety and Hazard Identification

Monomethyl Fumarate is a chemical that requires careful handling due to its potential health
hazards. Before beginning any disposal procedure, it is imperative to be familiar with its hazard
profile and to wear the appropriate Personal Protective Equipment (PPE).

Hazard Profile:
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Hazard Category GHS Classification Description
Acute Toxicity Category 4 (Dermal) Harmful in contact with skin.[1]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]

) o Causes serious eye
Serious Eye Damage/Irritation Category 1/ 2A S
damagel/irritation.[1][2]

May cause respiratory

Specific Target Organ Toxicity Category 3 (Single Exposure) T
irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves, such as nitrile, must be worn.[3] Always inspect gloves
prior to use and use proper removal technique to avoid skin contact.[4]

o Eye Protection: Wear tightly fitting safety goggles or safety glasses with side shields.[3][5]
o Lab Coat: A standard laboratory coat is required to prevent skin exposure.[3][5]

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.[3][6]

Step-by-Step Disposal Protocol

Disposal of Monomethyl Fumarate must be handled in accordance with institutional
Environmental Health and Safety (EHS) guidelines and local, state, and federal regulations.[7]
[8][9] Never dispose of Monomethyl Fumarate down the drain or in the regular trash.[3][7][10]
[11]

Methodology for Waste Segregation and Collection:
« |dentify Waste Type: Determine if the MMF waste is solid, liquid, or contaminated material.
o Solid Waste: This includes unused or expired MMF powder.

o Liquid Waste: This includes any solutions containing MMF.
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o Contaminated Materials: This includes items that have come into direct contact with MMF,
such as weighing boats, pipette tips, gloves, and bench paper.[3]

e Segregate Waste Streams:

o Collect solid MMF waste in a dedicated, sealable, and clearly labeled hazardous waste
container.[3]

o Collect liquid MMF solutions in a separate, labeled hazardous liquid waste container.[3] Do
not mix with other incompatible waste streams.[3]

o Dispose of all contaminated materials as hazardous solid waste in a designated container.

[3]
o Container Requirements:

o All waste containers must be made of a material compatible with Monomethyl Fumarate
and be in good condition with no leaks or cracks.[8][12]

o Keep containers securely sealed at all times, except when adding waste.[3][7][12]

o Do not overfill containers; leave at least one inch of headroom to allow for expansion.[12]

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name,
"Monomethyl Fumarate".[3][7]

o Include the date when waste was first added to the container.[13]

o Storage (Satellite Accumulation Area):

o Store all MMF waste containers in a designated and secure Satellite Accumulation Area
(SAA) at or near the point of generation.[7][8][12]

o The SAA should be a well-ventilated area, away from incompatible materials.[3][9]

o Ensure secondary containment is in place to catch any potential leaks.[8][9]
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» Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.[7]

o Disposal must be handled by a licensed hazardous waste disposal company.[3]
Accidental Release Measures
In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[2][10]

o Wear PPE: Use full personal protective equipment as described in Section 1.[2][10]

o Containment: For solid spills, sweep up the material and place it into a suitable, closed
container for disposal, avoiding dust formation.[4][10] For liquid spills, cover and absorb the
spill with an inert material and place it in a hazardous waste container.

» Decontamination: Clean the affected area thoroughly.

¢ Reporting: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Monomethyl Fumarate.
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Caption: Disposal workflow for Monomethyl Fumarate waste.
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Disclaimer: This guide is intended for informational purposes and should be used in conjunction
with your institution's specific chemical hygiene plan and waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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